molecular formula C7H11ClO3 B8780637 Ethyl 3-chloro-2-oxopentanoate CAS No. 50774-87-3

Ethyl 3-chloro-2-oxopentanoate

Cat. No.: B8780637
CAS No.: 50774-87-3
M. Wt: 178.61 g/mol
InChI Key: ZJYHNBMVJPEIQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-chloro-2-oxopentanoate is a useful research compound. Its molecular formula is C7H11ClO3 and its molecular weight is 178.61 g/mol. The purity is usually 95%.
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Properties

CAS No.

50774-87-3

Molecular Formula

C7H11ClO3

Molecular Weight

178.61 g/mol

IUPAC Name

ethyl 3-chloro-2-oxopentanoate

InChI

InChI=1S/C7H11ClO3/c1-3-5(8)6(9)7(10)11-4-2/h5H,3-4H2,1-2H3

InChI Key

ZJYHNBMVJPEIQZ-UHFFFAOYSA-N

Canonical SMILES

CCC(C(=O)C(=O)OCC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium ethoxide (0.68 g, 9.94 mmol) was added portionwise to a mixture of ethyldichloroacetate (1.22 ml, 9.94 mmol) and diethyl ether (10 ml) under ice-water cooling and the resulting mixture was stirred at 0° C. for 30 minutes. Propionaldehyde (0.79 ml, 10.93 mmol) was then added and the reaction mixture allowed to warm to room temperature slowly and stirring continued for 72 hours. The reaction mixture was then poured onto water (10 ml) and extracted with diethyl ether (2×15 ml). The organic layers were combined, dried over magnesium sulfate, and concentrated in vacuo to yield crude 3-chloro-2-oxo-pentanoic acid ethyl ester (1.8 g) which was used in the next step without further purification.
Quantity
0.68 g
Type
reactant
Reaction Step One
Quantity
1.22 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0.79 mL
Type
reactant
Reaction Step Two

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